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Compound of Interest

Compound Name: Ertapenem (disodium)

Cat. No.: B12395692 Get Quote

Executive Summary & Mechanism of Action
Ertapenem is a Group 1 carbapenem with robust activity against extended-spectrum

-lactamase (ESBL) and AmpC-producing Enterobacterales. Unlike imipenem or meropenem, it
has limited activity against Pseudomonas aeruginosa and Acinetobacter spp. Its clinical utility
relies on precise Minimum Inhibitory Concentration (MIC) determination to distinguish wild-type
isolates from those harboring carbapenemases (e.g., KPC, NDM).

Mechanism of Action: Ertapenem acts by penetrating the bacterial cell wall via outer membrane

porins (specifically OmpC and OmpF in E. coli) and binding with high affinity to Penicillin-

Binding Proteins (PBPs).[1][2]

Primary Targets: PBP 2 and PBP 3 (in E. coli).[1]

Effect: Inhibition of peptidoglycan cross-linking (transpeptidation), leading to cell wall

instability and lysis.

Resistance Mechanisms: Porin loss (impermeability) combined with ESBL/AmpC production,

or direct hydrolysis by carbapenemases.

Pre-Analytical Considerations (Critical Stability
Warning)
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The "Achilles' Heel" of Ertapenem Testing: Ertapenem is notoriously unstable in solution

compared to other carbapenems. Hydrolysis of the

-lactam ring occurs rapidly at room temperature, leading to falsely elevated MIC results (false
resistance).

Stability Protocol
Powder Storage: Store lyophilized powder at -20°C or below. Desiccate.

Reconstitution:

Weigh powder immediately after removing from the freezer.

Solvent: Sterile Phosphate Buffered Saline (PBS, pH 7.2) or Sterile Water.

Time Limit: The stock solution must be used to prepare microtiter plates within 30 minutes

of reconstitution.

Freezing: If not used immediately, freeze at -70°C (not -20°C). Do not refreeze.

Protocol: Broth Microdilution (BMD)
This protocol adheres to CLSI M07 and ISO 20776-1 standards.

Materials
Media: Cation-Adjusted Mueller-Hinton Broth (CAMHB).[3] Calcium (20-25 mg/L) and

Magnesium (10-12.5 mg/L) levels must be verified.

Strain: Clinical isolate (fresh subculture, 18-24h).

QC Strain:Escherichia coli ATCC 25922.[4][5][6]

Format: 96-well polystyrene microtiter plate (U-bottom).

Step-by-Step Workflow
Step 1: Antimicrobial Stock Preparation Prepare a 1280 µg/mL stock solution of Ertapenem.
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Calculation:

Step 2: Dilution Scheme (2x Concentrate) Prepare serial two-fold dilutions in CAMHB. Since

you will add equal volumes of bacteria, prepare these at 2x the desired final concentration.

Target Range: 0.002 µg/mL to 4 µg/mL.

Preparation: Dilute the 1280 µg/mL stock down to 8 µg/mL (which is 2x the top test

concentration of 4 µg/mL).

Step 3: Inoculum Preparation

Direct Colony Suspension: Pick 3-5 colonies from a fresh agar plate.

Suspension: Suspend in saline to match a 0.5 McFarland Standard (

CFU/mL).

Dilution: Dilute this suspension 1:150 in CAMHB to achieve

CFU/mL.

Step 4: Plate Inoculation

Add 50 µL of the 2x Ertapenem dilutions to columns 1-10.

Add 50 µL of the diluted inoculum (

CFU/mL) to columns 1-11.

Final Volume: 100 µL.

Final Bacterial Concentration:

CFU/mL.

Final Drug Concentration: 1x (Desired Range).

Controls:
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Column 11: Growth Control (Bacteria + Broth, no drug).

Column 12: Sterility Control (Broth only).

Step 5: Incubation

Seal plate with perforated adhesive seal.

Incubate at 35°C ± 2°C in ambient air for 16-20 hours.

Visualization: BMD Workflow
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Figure 1: Step-by-step Broth Microdilution workflow for Ertapenem.

Quality Control (The Self-Validating System)
To ensure the assay is valid, you must run Escherichia coli ATCC 25922 in parallel. If the MIC

of this strain falls outside the acceptable range, the entire run is invalid and must be repeated.

QC Parameters (CLSI M100 / EUCAST)
Organism Strain ID

Acceptable MIC
Range (µg/mL)

Target Value

Escherichia coli ATCC 25922 0.004 – 0.016 0.008

Troubleshooting QC Failures:

MIC > 0.016: Likely degradation of Ertapenem.[5] Was the stock used immediately? Was the

broth pH > 7.4?

MIC < 0.004: Inoculum density too low (<

CFU/mL) or cation levels (Ca/Mg) in broth are incorrect.

Data Interpretation & Breakpoints
Interpretation depends on the regulatory body (CLSI vs. EUCAST).[7] Note that Ertapenem

breakpoints are optimized for detection of carbapenemase producers.

Breakpoints for Enterobacterales
Category CLSI M100 (µg/mL) EUCAST v14.0 (mg/L)

Susceptible (S) ≤ 0.5 ≤ 0.5

Intermediate (I) 1.0 N/A (See Note)

Resistant (R) ≥ 2.0 > 0.5

Note: EUCAST classifies values > 0.5 mg/L as Resistant for screening purposes to ensure

carbapenemase producers are not missed. CLSI maintains an Intermediate range.
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Interpretation Logic
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Figure 2: Decision logic for interpreting Ertapenem MIC values based on CLSI M100 criteria.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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